![molecular formula C9H8F5N B1519625 2,2-Difluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-amine CAS No. 1039960-41-2](/img/structure/B1519625.png)
2,2-Difluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-amine
Overview
Description
“2,2-Difluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-amine” is a chemical compound with the CAS Number 2248284-03-7 . It has a molecular weight of 261.62 . The compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H8F5N.ClH/c10-8(11)7(15)5-2-1-3-6(4-5)9(12,13)14;/h1-4,7-8H,15H2;1H . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound is a powder and is typically stored at room temperature . It has a molecular weight of 261.62 .Scientific Research Applications
Pharmaceutical Applications
2,2-Difluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-amine has been utilized in pharmaceuticals, particularly as a reference standard for testing and ensuring the quality of medications. It is also involved in the synthesis of various medicaments, such as Ubrogepant, which is used for treating acute migraine .
Polymer Synthesis
This compound serves as an organocatalyst in the synthesis of new fluorinated polymers. These polymers are noted for their high average molecular weight, high thermal stability, and good film-forming properties, making them valuable in various industrial applications .
Catalysis
In catalysis, 2,2-Difluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-amine is used to facilitate oxidation reactions. For instance, it acts as a catalyst for the oxidation of tertiary amines and azines to N-oxidesalkenes .
Organic Synthesis
The compound finds use in organic synthesis processes. It can be involved in reactions that form part of the synthetic pathways for creating complex molecules used in medicinal chemistry and other fields .
Analytical Testing
Due to its well-defined properties, this compound is often used in analytical testing such as NMR, HPLC, LC-MS, and UPLC to ensure the accuracy of results in pharmaceutical testing .
Fluorinating Agent
It acts as a nucleophilic fluorinating agent, which is crucial in introducing fluorine atoms into target molecules. This is particularly important in the pharmaceutical industry where fluorination can significantly alter the biological activity of compounds .
Safety and Hazards
properties
IUPAC Name |
2,2-difluoro-1-[3-(trifluoromethyl)phenyl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F5N/c10-8(11)7(15)5-2-1-3-6(4-5)9(12,13)14/h1-4,7-8H,15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMEKOGNKRBECFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(C(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F5N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Difluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-amine | |
CAS RN |
1039960-41-2 |
Source
|
| Record name | 2,2-difluoro-1-[3-(trifluoromethyl)phenyl]ethan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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